Cas no 139155-54-7 (Benzaldehyde, 3-(2-methylpropyl)-)
139155-54-7 structure
Product Name:Benzaldehyde, 3-(2-methylpropyl)-
CAS No:139155-54-7
MF:C11H14O
MW:162.228263378143
CID:1262145
PubChem ID:22044176
Update Time:2025-04-20
Benzaldehyde, 3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-(2-methylpropyl)-
- SCHEMBL4681720
- 139155-54-7
- 3-isobutylbenzaldehyde
- AKOS013202813
- PAKVVBUMZKSHFZ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14O/c1-9(2)6-10-4-3-5-11(7-10)8-12/h3-5,7-9H,6H2,1-2H3
- InChI Key: PAKVVBUMZKSHFZ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)CC(C)C
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde, 3-(2-methylpropyl)- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
139155-54-7 (Benzaldehyde, 3-(2-methylpropyl)-) Related Products
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- 103528-31-0(3-Propylbenzaldehyde)
- 84907-53-9(Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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